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Compound of Interest

Compound Name: Triallyl isocyanurate

Cat. No.: B093782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triallyl isocyanurate (TAIC) is a trifunctional monomer notable for its role as a highly effective

crosslinking agent in polymer chemistry. Its unique structure, featuring a stable isocyanurate

ring with three reactive allyl groups, allows for the formation of robust, three-dimensional

polymer networks. This crosslinking capability significantly enhances the thermal stability,

mechanical strength, and chemical resistance of a wide range of polymers. This guide provides

a comprehensive overview of TAIC, including its chemical and physical properties, detailed

experimental protocols for its synthesis and application, and a discussion of its primary

mechanism of action.

Core Properties and Data
Triallyl isocyanurate is commercially available as a white to pale yellow solid or a colorless to

light yellow liquid, depending on its purity and the presence of stabilizers.[1][2][3][4] It is often

stabilized with substances like butylated hydroxytoluene (BHT) to prevent spontaneous

polymerization.[1] The compound exhibits limited solubility in water but is soluble in various

organic solvents, including aromatics, ethanol, acetone, and halogenated hydrocarbons.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Triallyl isocyanurate is presented

below. It is important to note that some discrepancies exist in the reported values across
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different sources, which may be attributed to variations in measurement conditions and sample

purity.

Property Value

CAS Number 1025-15-6

Molecular Formula C₁₂H₁₅N₃O₃

Molecular Weight 249.27 g/mol [5][6][7]

Appearance
White to pale yellow solid or colorless to light

yellow liquid[1][2][3]

Melting Point 20.5 °C to 27 °C[8][9]

Boiling Point
140 °C at 1 mmHg; 149-152 °C at 4 mmHg; 311

°C at 760 mmHg[5][9][10]

Density
Approximately 1.11 to 1.16 g/cm³ at 20-25 °C[6]

[8][9]

Solubility
Insoluble in water; soluble in organic solvents

such as aromatics, ethanol, and acetone[1][2]

Flash Point > 230 °F (> 110 °C)[5][9]

Refractive Index n20/D 1.513[11]

Spectral and Analytical Data
Data Type Key Identifiers

SMILES
C=CCN1C(=O)N(CC=C)C(=O)N(CC=C)C1=O[2

][6][10]

InChI

InChI=1S/C12H15N3O3/c1-4-7-13-10(16)14(8-

5-2)12(18)15(9-6-3)11(13)17/h4-6H,1-3,7-

9H2[2][8][10]

InChIKey
KOMNUTZXSVSERR-UHFFFAOYSA-N[2][8]

[10]
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Synthesis of Triallyl Isocyanurate
Triallyl isocyanurate is synthetically produced and does not occur naturally.[3] One common

method involves the reaction of an alkali cyanate with an allyl halide in an aprotic polar solvent.

[12] Another approach is the reaction of cyanuric acid with allyl chloride in the presence of a

catalyst.[13] A detailed protocol for a lab-scale synthesis is provided below.

Experimental Protocol: Synthesis of Triallyl
Isocyanurate
This protocol is based on the reaction of sodium isocyanurate with allyl chloride.

Materials:

Sodium isocyanurate

Acetonitrile (solvent)

Cuprous chloride (catalyst)

Triethylamine (phase transfer catalyst)

Allyl chloride (propenyl chloride)

Four-necked flask equipped with a condenser, dropping funnel, thermometer, and

mechanical stirrer

Heating mantle

Filtration apparatus

Rotary evaporator

Vacuum distillation setup

Procedure:
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Reaction Setup: In a four-necked flask equipped with a condenser, dropping funnel,

thermometer, and mechanical stirrer, add sodium isocyanurate and acetonitrile.

Catalyst Addition: To the suspension, add cuprous chloride and triethylamine.

Heating: Begin stirring the mixture and heat it to a temperature of 70-75 °C using a heating

mantle.

Allyl Chloride Addition: Slowly add allyl chloride dropwise to the reaction mixture over a

period of 3.5 to 4 hours, maintaining the temperature within the 70-75 °C range.

Reaction Continuation: After the complete addition of allyl chloride, increase the temperature

to 80-85 °C and continue the reaction for an additional 4 hours.

Cooling and Filtration: Cool the reaction mixture to room temperature. Filter the mixture to

remove solid by-products.

Solvent Removal: Remove the acetonitrile from the filtrate using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation at a temperature of 113-115 °C

and a pressure of 133.3 Pa to obtain pure triallyl isocyanurate.[14]
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Synthesis Workflow of Triallyl Isocyanurate

Reactants & Catalysts

Reaction Process

Purification

Sodium Isocyanurate

1. Charge flask with Sodium Isocyanurate & Acetonitrile

Acetonitrile Cuprous Chloride

2. Add CuCl & Triethylamine

Triethylamine Allyl Chloride

4. Add Allyl Chloride dropwise (3.5-4h)

3. Heat to 70-75 °C

5. Heat to 80-85 °C (4h)

6. Cool to Room Temperature

7. Filter solid by-products

8. Remove solvent (Rotary Evaporation)

9. Purify by Vacuum Distillation

Pure Triallyl Isocyanurate
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Caption: Workflow for the synthesis of Triallyl Isocyanurate.
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Mechanism of Action: Free-Radical Polymerization
and Crosslinking
Triallyl isocyanurate functions as a crosslinking co-agent, particularly in peroxide or radiation-

induced polymerization processes.[14] The three allyl groups are the active sites for

polymerization. The process is initiated by free radicals, which can be generated from the

thermal decomposition of a peroxide initiator or through the application of radiation.

The mechanism involves the following key steps:

Initiation: A free radical (R•) from an initiator attacks one of the allyl double bonds of a TAIC

molecule, creating a TAIC radical.

Propagation: The newly formed TAIC radical then reacts with the allyl group of another TAIC

molecule or a polymer chain, propagating the radical chain reaction and forming a growing

polymer network.

Crosslinking: As the reaction proceeds, the trifunctional nature of TAIC leads to the formation

of a dense, three-dimensional crosslinked network. This network structure is responsible for

the enhanced properties of the final material.

Termination: The polymerization process ceases when two radicals combine or through other

termination reactions.
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Free-Radical Crosslinking with TAIC
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Caption: Peroxide-induced crosslinking mechanism with TAIC.

Applications in Polymer Modification
Triallyl isocyanurate is widely used to modify various thermoplastics and elastomers. For

instance, it is employed as a crosslinking modifier for polyethylene (PE), polyvinyl chloride

(PVC), and ethylene-vinyl acetate (EVA).[2] The incorporation of TAIC significantly improves
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the heat resistance, flame retardancy, solvent resistance, and mechanical strength of these

polymers.[2]

Experimental Protocol: Crosslinking of High-Density
Polyethylene (HDPE)
This protocol details the crosslinking of HDPE using di-tert-butyl peroxide (DTBP) as the

initiator and TAIC as the co-agent.

Materials:

High-Density Polyethylene (HDPE) powder

Di-tert-butyl peroxide (DTBP)

Triallyl isocyanurate (TAIC)

Internal mixer (e.g., Haake rheometer)

Compression molding press

Procedure:

Drying: Dry the HDPE powder in an oven at 80 °C for 4 hours to remove any moisture.

Melt Blending:

Melt the dried HDPE powder in an internal mixer at 160 °C with a rotor speed of 60 rpm for

3 minutes.

Add the desired amounts of DTBP and TAIC to the molten HDPE and continue mixing for

an additional 5 minutes to ensure a homogeneous dispersion of the additives.

Compression Molding:

Transfer the compounded material to a preheated mold.
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Preheat the material in the compression molding press at 120 °C for 5 minutes under a

pressure of 10 MPa.

Increase the temperature to 180 °C and maintain it for 10 minutes to induce the

crosslinking reaction.

Cooling and Demolding:

Cool the mold to room temperature while maintaining the pressure.

Once cooled, remove the crosslinked HDPE sheet from the mold for subsequent

characterization.[14]
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HDPE Crosslinking Experimental Workflow

Material Preparation

Processing

Output

HDPE Powder

Dry at 80°C for 4h

Melt blend HDPE at 160°C

Add DTBP & TAIC, mix for 5 min

Transfer to mold

Preheat at 120°C, 10 MPa for 5 min

Heat to 180°C for 10 min

Cool to room temp under pressure

Crosslinked HDPE Sheet
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Caption: Workflow for crosslinking HDPE with TAIC.
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Safety and Handling
Triallyl isocyanurate is considered to have moderate acute toxicity if swallowed or in contact

with skin.[13] Prolonged or repeated exposure may cause damage to organs, particularly the

liver.[13] It is essential to handle this chemical in a well-ventilated area and use appropriate

personal protective equipment (PPE), including gloves, safety goggles, and protective clothing.

[2][13] The commercial product may be prone to spontaneous polymerization and is often

supplied with a stabilizer.[1] It is incompatible with strong oxidizing agents, strong acids, strong

bases, and peroxides.[1][13]

Conclusion
Triallyl isocyanurate is a valuable and versatile crosslinking agent with a wide range of

applications in polymer science and materials engineering. Its ability to significantly enhance

the properties of various polymers makes it a crucial component in the development of high-

performance materials. This guide has provided a detailed overview of its properties, synthesis,

and applications, offering a valuable resource for researchers and professionals in related

fields. Careful adherence to safety protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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